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Introduction

1-(Methylthio)pentane, also known by its common name amyl methyl sulfide, is an
organosulfur compound with the chemical formula CeH14S.[1] This thioether is a volatile,
flammable liquid with a characteristically sulfurous odor.[2] Its utility spans various fields, from
being a component in flavor and fragrance formulations to serving as a versatile intermediate in
organic synthesis. This guide provides a comprehensive overview of 1-(methylthio)pentane,
detailing its chemical and physical properties, synthesis methodologies, analytical
characterization, and key applications for researchers, scientists, and professionals in drug
development.

Core Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 1-(methylthio)pentane is
fundamental for its safe handling, application, and analysis. These properties dictate its
behavior in various chemical and physical processes.

Table 1: Key Physicochemical Properties of 1-(Methylthio)pentane
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Property Value Source(s)

IUPAC Name 1-(Methylthio)pentane [1]

Amyl methyl sulfide, Methyl
Synonyms ) ] [1][3]
pentyl sulfide, 2-Thiaheptane

CAS Number 1741-83-9 [1]
Molecular Formula CeH14S [1]
Molecular Weight 118.24 g/mol [1]
Appearance Colorless liquid [4]
Density 0.84 g/lcm?3 [2]
Melting Point -94 °C [2][5]
Boiling Point 145 °C [2]
Flash Point 39.7°C [2]
Refractive Index 1.4490 to 1.4530 [2]
Solubility Insoluble in water, soluble in

organic solvents

XLogP3 2.53960 2]

These properties highlight 1-(methylthio)pentane as a relatively volatile and flammable
compound, necessitating appropriate safety precautions during its handling and storage, such
as keeping it away from heat, sparks, and open flames.[2] Its lipophilic nature, indicated by the
positive XLogP3 value, suggests its preference for non-polar environments.

Synthesis of 1-(Methylthio)pentane: Methodologies
and Mechanistic Insights

The synthesis of thioethers, including 1-(methylthio)pentane, is a well-established area of
organic chemistry.[6] Several reliable methods exist, with the choice often depending on the
availability of starting materials, desired scale, and reaction conditions. Two prevalent methods
are detailed below, emphasizing the chemical principles that ensure their efficacy.

© 2026 BenchChem. All rights reserved. 2/14 Tech Support


https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C6H14S/c1-3-4-5-6-7-2/h3-6H2%2C1-2H3
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C6H14S/c1-3-4-5-6-7-2/h3-6H2%2C1-2H3
https://www.chemeo.com/cid/58-594-9/Pentane-1-methylthio
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C6H14S/c1-3-4-5-6-7-2/h3-6H2%2C1-2H3
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C6H14S/c1-3-4-5-6-7-2/h3-6H2%2C1-2H3
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C6H14S/c1-3-4-5-6-7-2/h3-6H2%2C1-2H3
https://www.innospk.com/en/?news/grok-exploring-methylthioethane-properties-and-applications-in-flavors-and-fragrances
https://www.echemi.com/produce/pr23120519020-pentane-1-methylthio.html
https://www.echemi.com/produce/pr23120519020-pentane-1-methylthio.html
https://www.chemsrc.com/en/cas/1741-83-9_1107679.html
https://www.echemi.com/produce/pr23120519020-pentane-1-methylthio.html
https://www.echemi.com/produce/pr23120519020-pentane-1-methylthio.html
https://www.echemi.com/produce/pr23120519020-pentane-1-methylthio.html
https://www.echemi.com/produce/pr23120519020-pentane-1-methylthio.html
https://www.echemi.com/produce/pr23120519020-pentane-1-methylthio.html
https://www.tandfonline.com/doi/full/10.1080/10426507.2014.974754
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158305?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Method 1: Williamson-Type Synthesis via Thiolate
Nucleophilic Substitution

This classical and widely used method is analogous to the Williamson ether synthesis and

relies on the Sn2 reaction between a thiolate and an alkyl halide.[7][8][9] The strong

nucleophilicity of the thiolate anion facilitates the displacement of a halide from a primary alkyl
halide.

Causality of Experimental Choices:

Choice of Base: A moderately strong base like sodium hydroxide is sufficient to deprotonate
the thiol to form the highly nucleophilic thiolate. The use of a stronger base is generally not
necessary and could lead to side reactions.

Solvent Selection: A polar aprotic solvent such as dimethylformamide (DMF) or a protic
solvent like ethanol is typically used.[10] These solvents can solvate the cation of the thiolate
salt, leaving the thiolate anion relatively free to act as a nucleophile.

Alkyl Halide: A primary alkyl halide, such as 1-bromopentane, is ideal for this Sn2 reaction to
minimize competing elimination reactions.

Experimental Protocol:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve
sodium methanethiolate in a suitable solvent like ethanol. Alternatively, methanethiol can be
deprotonated in situ using a base like sodium hydroxide.

Slowly add an equimolar amount of 1-bromopentane to the solution at room temperature.

Heat the reaction mixture to reflux and monitor the reaction progress using thin-layer
chromatography (TLC) or gas chromatography (GC).

Upon completion, cool the mixture to room temperature and remove the solvent under
reduced pressure.

Partition the residue between water and a non-polar organic solvent (e.g., diethyl ether).
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o Separate the organic layer, wash it with brine, dry it over anhydrous magnesium sulfate, and
filter.

» Purify the crude product by fractional distillation to obtain pure 1-(methylthio)pentane.
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Method 2: Thiol-ene "Click" Reaction

The thiol-ene reaction is a powerful and efficient method for the formation of carbon-sulfur
bonds.[11][12] It involves the addition of a thiol across a double bond, typically initiated by
radicals or light.[11] This reaction is considered a "click" reaction due to its high yield,
stereoselectivity, and tolerance of a wide range of functional groups.[11][12]

Causality of Experimental Choices:

o Alkene Selection: 1-Pentene serves as the alkene component, providing the five-carbon
chain.

e Initiator: A radical initiator such as azobisisobutyronitrile (AIBN) or benzoyl peroxide is used
to generate the initial thiyl radical. Alternatively, UV light can be used for photoinitiation.

o Reaction Conditions: The reaction is often carried out under inert atmosphere to prevent
oxidation of the thiol and quenching of the radical intermediates.

Experimental Protocol:

e In a quartz reaction vessel, combine equimolar amounts of methanethiol and 1-pentene.
» Add a catalytic amount of a radical initiator (e.g., AIBN).

« Irradiate the mixture with a UV lamp (if using photoinitiation) or heat to a temperature
appropriate for the chosen thermal initiator, under an inert atmosphere (e.g., nitrogen or
argon).

e Monitor the reaction by GC to follow the consumption of the starting materials.

¢ Once the reaction is complete, remove any unreacted starting materials and the initiator by-
products by distillation.

e The resulting 1-(methylthio)pentane is often of high purity and may not require further
purification.
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Analytical Characterization

The identity and purity of synthesized 1-(methylthio)pentane must be confirmed through
various analytical techniques. Each method provides unique structural information, and
together they offer a comprehensive characterization of the molecule.

Spectroscopic and Spectrometric Analysis

Table 2: Expected Spectroscopic and Spectrometric Data for 1-(Methylthio)pentane
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Technique Expected Observations

Signals corresponding to the methyl group

attached to sulfur (singlet, ~2.1 ppm), the

methylene group adjacent to sulfur (triplet, ~2.5
H NMR ylene group adj (trip

ppm), and the other methylene and methyl

groups of the pentyl chain (multiplets, ~0.9-1.6
ppm).

Resonances for the methyl carbon attached to
sulfur (~15 ppm), the methylene carbon

15C NMR _ ( ppm) y B
adjacent to sulfur (~35 ppm), and the remaining

carbons of the pentyl chain (~22, 31, 32 ppm).

C-H stretching vibrations around 2850-2960
IR Spectroscopy cm~1, C-S stretching vibration around 600-800
cm~1[13]

Molecular ion peak (M*) at m/z = 118. Key
M Spect try (E1) fragmentation patterns include the loss of alkyl
ass Spectrometr
P Y fragments and cleavage alpha to the sulfur

atom.[14]

The combination of these spectroscopic techniques provides a detailed fingerprint of the 1-
(methylthio)pentane molecule, confirming its structure and assessing its purity.

Chromatographic Analysis

Gas chromatography (GC) is the premier technique for analyzing volatile sulfur compounds like
1-(methylthio)pentane.[15] When coupled with a sulfur-selective detector, such as a Sulfur
Chemiluminescence Detector (SCD) or a Flame Photometric Detector (FPD), GC offers
excellent sensitivity and selectivity for sulfur-containing analytes, even in complex matrices.[15]
[16][17]

Experimental Protocol for GC-SCD Analysis:

e Column: A capillary column suitable for sulfur analysis, such as an Agilent DB-Sulfur (320 pm
x 60 m, 4.2 um), is recommended.[15]
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o Carrier Gas: Helium or hydrogen at a constant pressure or flow rate.[15]

e Oven Program: An initial temperature of around 40-60°C, held for a few minutes, followed by
a temperature ramp to a final temperature of approximately 250°C.

« Injector: Split/splitless injector at a temperature of around 250°C.

o Detector: Sulfur Chemiluminescence Detector (SCD) with the furnace at approximately
800°C.[15]

This method allows for the accurate quantification and identification of 1-(methylthio)pentane,
crucial for quality control and in various application studies.

Applications and Significance

The unique properties of 1-(methylthio)pentane lend it to several important applications,
particularly in the chemical and sensory sciences.

Flavor and Fragrance Industry

Thioethers are known for their potent and often complex aroma profiles. While many have
strong, pungent odors, at very low concentrations, they can contribute desirable notes to
flavors and fragrances.[4][18] 1-(Methylthio)pentane is used to impart specific savory, and
sometimes fruity or tropical, nuances to food products and perfumes.[18][19] The fragrance and
flavor industry continually seeks novel compounds to create new sensory experiences, and
thioethers like 1-(methylthio)pentane are valuable tools in the perfumer's and flavorist's palette.
[18]

Organic Synthesis

As a functionalized alkane, 1-(methylthio)pentane can serve as a building block in more
complex organic syntheses. The sulfide group can be oxidized to the corresponding sulfoxide
and sulfone, which are important functional groups in many biologically active molecules and
materials.[7] The sulfur atom can also be used to direct further chemical transformations on the
pentyl chain.

Research Applications
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In a research context, 1-(methylthio)pentane and its isotopically labeled analogues, such as 1-
(methylthio)-pentane-d3, are used as standards in analytical method development and for
mechanistic studies of chemical and biological processes involving sulfur compounds.[20][21]

Safety and Handling

1-(Methylthio)pentane is a flammable liquid and vapor.[2] It should be handled in a well-
ventilated area, away from ignition sources.[2] Appropriate personal protective equipment,
including gloves, safety glasses, and a lab coat, should be worn.[2] For detailed safety
information, refer to the Safety Data Sheet (SDS).[22][23]

Conclusion

1-(Methylthio)pentane is a versatile organosulfur compound with established utility and
potential for further applications. Its synthesis is achievable through robust and well-understood
chemical reactions, and its characterization is straightforward with modern analytical
techniques. For researchers and professionals in drug development and related fields, a
comprehensive understanding of this compound's properties, synthesis, and applications is
essential for leveraging its potential in the creation of new products and technologies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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